3-bromo-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 3-bromo-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C19H16BrN3O2S/c1-12-5-7-15(8-6-12)23-18(16-10-26(25)11-17(16)22-23)21-19(24)13-3-2-4-14(20)9-13/h2-9H,10-11H2,1H3,(H,21,24)
• InChI Key: DSFYTPNBTHLNIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C3CS(=O)CC3=N2)NC(=O)C4=CC(=CC=C4)Br
• Molecular Formula: C19H16BrN3O2S
• Molecular Weight: 430.3 g/mol

Description

3-bromo-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C19H16BrN3O2S and its molecular weight is 430.32. The purity is usually 95%.
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Scientific Research Applications

Intermolecular Interactions and Structural Analysis

• The study of antipyrine derivatives, structurally related to the specified compound, focuses on intermolecular interactions, X-ray structure characterization, and Hirshfeld surface analysis. These compounds demonstrate significant interactions through hydrogen bonds and π-interactions, suggesting their utility in understanding molecular assembly and design in pharmaceuticals and materials science (Saeed et al., 2020).

Synthesis and Mechanistic Insights

• Research on the synthesis of novel cyclization modes of certain compounds offers insights into organic synthesis methods that could be applicable to the synthesis of complex molecules like the specified compound. These insights are crucial for developing new pharmaceuticals and understanding reaction mechanisms (Lisowskaya et al., 2006).

Antimicrobial Applications

• Studies on heterocyclic compounds containing similar structural motifs have shown promising antimicrobial activity when incorporated into materials like polyurethane varnish. This suggests potential applications in developing antimicrobial coatings or additives for various surfaces, enhancing material safety and longevity (El‐Wahab et al., 2015).

Molecular Synthesis and Antiviral Activity

• The synthesis of benzamide-based 5-aminopyrazoles and related derivatives has shown significant antiviral activities, particularly against avian influenza virus. This highlights the potential of structurally similar compounds in antiviral research and drug development (Hebishy et al., 2020).